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Compound of Interest

1-Hydrazino-3-(methyithio)propan-
2-ol

Cat. No.: B079740

Compound Name:

Technical Guide: 1-Hydrazino-3-
(methylthio)propan-2-ol

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Hydrazino-3-(methylthio)propan-2-ol is a key chemical intermediate, primarily recognized
for its role in the synthesis of the broad-spectrum antimicrobial agent, Nifuratel.[1][2] Nifuratel is
effective against a range of pathogens, including bacteria, Trichomonas, and Candida, which
are often implicated in gynecological infections. The purity and characterization of 1-
Hydrazino-3-(methylthio)propan-2-ol are therefore critical for the successful synthesis of the
active pharmaceutical ingredient. This guide provides a summary of its chemical properties, a
detailed synthesis protocol, and predicted spectral data to aid in its identification and use in
research and development.

Chemical and Physical Properties

A summary of the key chemical and physical properties of 1-Hydrazino-3-(methylthio)propan-
2-ol is presented in Table 1. This data is essential for its handling, storage, and application in
synthetic chemistry.
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Property Value Source
Molecular Formula CaH12N20S PubChem|[3]
Molecular Weight 136.22 g/mol PubChem][3]
CAS Number 14359-97-8 ChemicalBook][1]
Appearance White crystalline powder Own lab offer

339.1 + 32.0 °C at 760 mmHg

Boiling Point (Predicted) Chemsrc[4]
Density 1.1 + 0.1 g/cm? (Predicted) Chemsrc[4]
Flash Point 158.9 + 25.1 °C (Predicted) Chemsrc[4]
pKa 13.98 + 0.20 (Predicted) LookChem([5]
XLogP3 -0.9 LookChem[5]

Predicted Spectral Data

While experimental spectral data for 1-Hydrazino-3-(methylthio)propan-2-ol is not readily
available in public databases, predicted values can be used for preliminary identification.

Mass Spectrometry

Predicted mass spectrometry data, including collision cross-section values for various adducts,
is available and summarized in Table 2.
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Adduct m/z Predicted CCS (A2
[M+H]* 137.07431 127.4
[M+Na]* 159.05625 132.8
[M-H]- 135.05975 125.8
[M+NHa4]* 154.10085 147.9
[M+K]+ 175.03019 131.2
M] 136.06648 126.0

Data sourced from PubChemlLite.

NMR and Infrared Spectroscopy

Experimentally determined NMR and IR spectra for 1-Hydrazino-3-(methylthio)propan-2-ol
are not currently published. Researchers should perform their own spectral analysis for
definitive identification and purity assessment.

Experimental Protocols
Synthesis of 1-Hydrazino-3-(methylthio)propan-2-ol
A common synthetic route to 1-Hydrazino-3-(methylthio)propan-2-ol involves the reaction of

1-(methylthio)-2,3-epoxypropane with hydrazine hydrate.[1][2]

Materials:

1-(Methylthio)-2,3-epoxypropane

Hydrazine hydrate

Reaction flask (e.g., 1000 mL)

Stirring apparatus

Heating mantle
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e Reduced pressure distillation apparatus

Procedure:

To a 1000 mL reaction flask, add 226.25 g of hydrazine hydrate.
o Heat the hydrazine hydrate to 90°C with stirring.

e Slowly add 104.17 g of 1-(methylthio)-2,3-epoxypropane to the reaction flask while
maintaining the temperature at 90°C.

 After the addition is complete, continue to stir the reaction mixture at 90°C until the reaction
is complete (monitoring by TLC or GC is recommended).

» Once the reaction is complete, remove the excess hydrazine hydrate by concentration under
reduced pressure.

e The resulting product is a thick, colorless liquid, which is 1-Hydrazino-3-
(methylthio)propan-2-ol. A reported yield for this method is 88.30% with a purity of 96.8%
as determined by gas chromatography.[1]

Role in Nifuratel Synthesis

1-Hydrazino-3-(methylthio)propan-2-ol is a crucial building block in the synthesis of Nifuratel.
The following diagram illustrates the synthetic pathway.

Synthetic pathway of Nifuratel.

Safety Information

1-Hydrazino-3-(methylthio)propan-2-ol is associated with the following hazard statements
according to the Globally Harmonized System of Classification and Labelling of Chemicals
(GHS):

e H302: Harmful if swallowed.[3]
e H312: Harmful in contact with skin.[3]

e H315: Causes skin irritation.[3]
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e H319: Causes serious eye irritation.[3]
e H332: Harmful if inhaled.[3]

Standard laboratory safety precautions, including the use of personal protective equipment
(gloves, safety glasses, and a lab coat), should be strictly followed when handling this
compound. Work should be conducted in a well-ventilated fume hood.

Conclusion

1-Hydrazino-3-(methylthio)propan-2-ol is a vital intermediate in pharmaceutical synthesis,
particularly for the production of Nifuratel. While a comprehensive set of experimental spectral
data is not publicly available, the information provided in this guide on its properties, synthesis,
and role in drug manufacturing, along with predicted spectral data, serves as a valuable
resource for researchers and developers in the pharmaceutical industry. It is strongly
recommended that users of this compound perform their own analytical characterization to
ensure its quality and suitability for their specific applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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